2-methoxy-1-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-[4-[3-(4-methoxyphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H21N7O3/c1-27-11-15(26)23-7-9-24(10-8-23)17-16-18(20-12-19-17)25(22-21-16)13-3-5-14(28-2)6-4-13/h3-6,12H,7-11H2,1-2H3
• InChI Key: PNVYSNVHHQYKKK-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCN(CC1)C2=NC=NC3=C2N=NN3C4=CC=C(C=C4)OC
• Molecular Formula: C18H21N7O3
• Molecular Weight: 383.4 g/mol

Description

The compound “2-methoxy-1-(4-(3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)ethanone” is a complex organic molecule. It contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Scientific Research Applications

Synthesis and Antimicrobial Activities

Some novel derivatives have been synthesized and screened for antimicrobial activities, showing good or moderate activities against test microorganisms. For instance, novel 1,2,4-triazole derivatives containing a piperazine nucleus have been prepared and evaluated for their biological potentials, including antimicrobial activities. These compounds have demonstrated promising results in inhibiting microbial growth, suggesting their potential use in developing new antimicrobial agents (Mermer et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

It’s worth noting that similar compounds have been shown to interact with their targets through hydrogen bonding .

Biochemical Pathways

Related compounds have been shown to inhibit the stat3 pathway , which plays a crucial role in cellular processes such as cell growth and apoptosis.

Result of Action

Compounds with similar structures have shown significant anti-hiv activity .

Biochemical Analysis

Biochemical Properties

Compounds with similar structures have been shown to interact with various enzymes and proteins . The nature of these interactions is often determined by the specific functional groups present in the compound.

Cellular Effects

Related compounds have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

The molecular mechanism of action of 2-Methoxy-1-{4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}ethan-1-one is not well-defined. It is likely that the compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have been shown to have long-term effects on cellular function in both in vitro and in vivo studies .

Dosage Effects in Animal Models

Related compounds have been shown to exhibit dose-dependent effects, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Related compounds have been shown to interact with various enzymes and cofactors, and to affect metabolic flux or metabolite levels .

Transport and Distribution

The transport and distribution of 2-Methoxy-1-{4-[3-(4-methoxyphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl}ethan-1-one within cells and tissues are not well-characterized. Related compounds have been shown to interact with various transporters or binding proteins, and to affect their localization or accumulation .

Subcellular Localization

Related compounds have been shown to be directed to specific compartments or organelles based on targeting signals or post-translational modifications .